1-(2,4-Difluorophenyl)butane-1,3-dione
Description
The compound "1-(2,4-Difluorophenyl)butane-1,3-dione" is a derivative of butane-1,3-dione with a difluorophenyl group attached. This structure is related to various other compounds that have been synthesized and studied for their chemical and physical properties, as well as their potential applications in different fields such as optical materials and coordination chemistry.
Synthesis Analysis
The synthesis of related compounds involves various strategies, including one-pot methods and the use of catalysts. For instance, a one-pot synthesis method has been reported for the creation of 1,2,3,5-tetraarylpentane-1,5-diones, which could potentially be adapted for the synthesis of this compound . Additionally, photo redox-mediated synthesis using polyoxometalates as catalysts has been demonstrated for the synthesis of 1,4-diphenyl substituted butane-1,4-dione, which shares a similar backbone to the compound of interest .
Molecular Structure Analysis
The molecular structure of compounds similar to this compound has been elucidated using techniques such as X-ray diffraction. For example, the crystal and molecular structure of the enol form of a dithiobis(butane-1,3-dione) derivative has been determined, revealing planar butane-1,3-dione groups and specific dihedral angles . This information can provide insights into the potential molecular geometry of this compound.
Chemical Reactions Analysis
The chemical reactivity of butane-1,3-dione derivatives includes regioselective carbon-carbon bond cleavage as demonstrated in arylhydrazones of trifluoro-1-(thiophen-2-yl)butane-1,3-diones . Such reactions could be relevant to the study of this compound if similar functional groups are present or introduced.
Physical and Chemical Properties Analysis
The physical and chemical properties of butane-1,3-dione derivatives are characterized by various spectroscopic methods. For instance, the synthesis and characterization of nickel(II) and copper(II) complexes of trifluoro-1-(2-thienyl)butane-1,3-dione have been conducted, providing valuable information on the electronic and magnetic properties of these complexes . Similarly, the study of a ninhydrin derivative has included analysis of vibrational wave numbers and electronic properties, which could be analogous to the properties of this compound .
properties
IUPAC Name |
1-(2,4-difluorophenyl)butane-1,3-dione | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F2O2/c1-6(13)4-10(14)8-3-2-7(11)5-9(8)12/h2-3,5H,4H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJMFODAPVGCRSX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC(=O)C1=C(C=C(C=C1)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80507789 | |
Record name | 1-(2,4-Difluorophenyl)butane-1,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80507789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
64287-17-8 | |
Record name | 1-(2,4-Difluorophenyl)butane-1,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80507789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.